Cas no 87206-44-8 ((R)-D-Methioninol)

• Product Name: (R)-D-Methioninol
• CAS No: 87206-44-8
• MF: C₅H₁₃NOS
• MW: 135.227820158005
• CID: 61059
• PubChem ID: 7000073
• Update Time: 2025-05-21

(R)-D-Methioninol Chemical and Physical Properties

Names and Identifiers

• D-Methioninol
• (R)-(+)-Methionanol
• (R)-2-Amino-4-(methylthio)butan-1-ol
• (R)-2-Amino-4-methylsulfanyl-butan-1-ol
• D(+)-Methioninol
• (R)-2-Amino-4-methylmercapto-butan-1-ol
• (R)-2-amino-4-methylthio-1-butanol
• (R)-methioninol
• (S)-Methioninol
• AmbotzFAL1006
• H-D-Met-ol
• L-2-amino-4-methylsulfanylbutanol
• (2R)-2-Amino-4-(methylthio)-1-butanol (ACI)
• 1-Butanol, 2-amino-4-(methylthio)-, (R)- (ZCI)
• (2R)-2-Amino-4-(methylsulfanyl)butan-1-ol
• (2R)-2-Amino-4-methylsulfanylbutan-1-ol
• UNII-N0ML5K7P3I
• 1-Butanol, 2-amino-4-(methylthio)-, (2R)-
• (2R)-2-amino-4-(methylthio)-1-butanol
• AS-14270
• MIQJGZAEWQQAPN-RXMQYKEDSA-N
• 87206-44-8
• AKOS000302311
• Methioninol, (+)-
• F11073
• CS-0088128
• D-(+)-Methioninol
• AKOS006237612
• (R)-D-Methioninol
• N0ML5K7P3I
• EN300-1847165
• MFCD00235938
• 1-Butanol,2-amino-4-(methylthio)-, (2R)-
• Methioninol, D-
• SCHEMBL1457061

• MDL： MFCD00235938
• Inchi： 1S/C5H13NOS/c1-8-3-2-5(6)4-7/h5,7H,2-4,6H2,1H3/t5-/m1/s1
• InChI Key： MIQJGZAEWQQAPN-RXMQYKEDSA-N
• SMILES： [C@H](N)(CO)CCSC

Computed Properties

• Exact Mass: 135.07200
• Monoisotopic Mass: 135.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 51.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.6A^2
• XLogP3: -0.3

Experimental Properties

• Color/Form: 透明 晶体
• Density: 1.095
• Melting Point: 31-36°C
• Boiling Point: 120-122 °C (1 mmHg)
• Flash Point: 113 ºC
• Refractive Index: 1.5216
• PSA: 71.55000
• LogP: 0.75940
• Specific Rotation: 12.7 º (c=1.4 in ethanol)

(R)-D-Methioninol Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store long-term at 2-8°C
• Risk Phrases：R36/37/38

Additional information on (R)-D-Methioninol

Research Brief on (R)-D-Methioninol (CAS: 87206-44-8): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

(R)-D-Methioninol (CAS: 87206-44-8) is a chiral amino alcohol derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug design, peptide synthesis, and biocatalysis. Recent studies have highlighted its role as a key building block for the development of novel therapeutics, particularly in the areas of oncology, infectious diseases, and neurological disorders. This research brief synthesizes the latest findings on (R)-D-Methioninol, focusing on its synthesis, biological activity, and potential clinical applications.

One of the most notable advancements in the synthesis of (R)-D-Methioninol involves the use of asymmetric catalytic hydrogenation techniques, which have significantly improved yield and enantiomeric purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel ruthenium-catalyzed process that achieved >99% enantiomeric excess (ee) under mild reaction conditions, addressing previous challenges related to scalability and cost-effectiveness. This breakthrough has paved the way for large-scale production, facilitating further pharmacological investigations.

In the realm of drug discovery, (R)-D-Methioninol has emerged as a critical scaffold for the design of protease inhibitors. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed its incorporation into peptidomimetic compounds targeting SARS-CoV-2 main protease (M^pro), with derivatives showing sub-micromolar inhibitory activity. Molecular docking studies indicated that the chiral center of (R)-D-Methioninol enhances binding affinity by forming hydrogen bonds with key residues in the protease active site, suggesting its potential as a template for antiviral drug development.

Beyond infectious diseases, (R)-D-Methioninol has shown promise in oncology. A preclinical study in Cancer Research (2023) reported its conjugation with platinum-based agents to create hybrid compounds with reduced nephrotoxicity and improved tumor penetration. These conjugates exhibited potent activity against cisplatin-resistant ovarian cancer cell lines, with mechanistic studies linking efficacy to the methioninol moiety's ability to modulate cellular uptake and glutathione metabolism.

Emerging applications also extend to neurodegenerative diseases. A 2024 ACS Chemical Neuroscience study demonstrated that (R)-D-Methioninol-derived small molecules can cross the blood-brain barrier and act as allosteric modulators of NMDA receptors, offering neuroprotective effects in models of Alzheimer's disease. The stereospecificity of (R)-D-Methioninol was found to be crucial for receptor binding, underscoring the importance of chiral purity in therapeutic design.

Despite these advances, challenges remain in optimizing the pharmacokinetic properties of (R)-D-Methioninol-based compounds. Recent ADMET studies (2024) highlight its moderate metabolic stability in hepatic microsomes, prompting ongoing research into prodrug strategies and structural modifications. Additionally, the environmental impact of large-scale synthesis is being addressed through green chemistry approaches, such as biocatalytic routes using engineered aminotransferases.

In conclusion, (R)-D-Methioninol (87206-44-8) represents a multifaceted tool in modern drug discovery, with recent research expanding its utility across therapeutic areas. The convergence of advanced synthetic methods, structural biology insights, and translational studies positions this chiral building block as a valuable asset for developing next-generation pharmaceuticals. Future directions include clinical validation of lead compounds and exploration of its role in targeted drug delivery systems.